Cas no 1804472-74-9 (3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1804472-74-9
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• CID: 4801502
• Update Time: 2025-05-19

3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7F3N2O3/c1-15-7-3-6(17-9(10,11)12)5(4-13)8(14-7)16-2/h3H,1-2H3
• InChI Key： ZYLDYGQGMJEWSO-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N=C(C=1C#N)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4

Additional information on 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine

Introduction to 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804472-74-9)

3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine, identified by the CAS number 1804472-74-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine, particularly the presence of a cyano group, methoxy substituents, and a trifluoromethoxy moiety, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The cyano group at the 3-position introduces a polar electron-withdrawing nature to the molecule, which can influence its reactivity and interaction with biological targets. Meanwhile, the dimethoxy groups at the 2- and 6-positions enhance the electron density at these positions, making them more susceptible to electrophilic attacks. The trifluoromethoxy group at the 4-position introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. These structural elements collectively make 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine a promising scaffold for designing novel bioactive compounds.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced pharmacokinetic properties and improved binding interactions with biological receptors. The fluorine atoms in 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine can increase the compound's metabolic stability by resisting hydrolysis and oxidation. Additionally, the electron-withdrawing nature of the trifluoromethoxy group can fine-tune the electronic distribution of the molecule, influencing its binding mode to target proteins or enzymes. These characteristics have made this compound a valuable intermediate in the synthesis of potential therapeutic agents.

One of the most compelling aspects of 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine is its versatility in medicinal chemistry applications. Researchers have leveraged its structural framework to develop inhibitors targeting various disease-related pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The cyano group can serve as a handle for further functionalization through reactions such as hydrolysis or reduction, allowing chemists to tailor the molecule's properties for specific biological activities. Similarly, the methoxy and trifluoromethoxy groups can be modified through nucleophilic substitution or metal-catalyzed cross-coupling reactions, providing additional avenues for structural diversification.

The pharmaceutical industry has been particularly interested in exploring fluorinated pyridines due to their ability to enhance drug efficacy and reduce side effects. The introduction of fluorine atoms into drug molecules can lead to increased binding affinity by improving hydrophobic interactions with target proteins. Moreover, fluorinated compounds often exhibit better oral bioavailability and prolonged half-lives compared to their non-fluorinated counterparts. These advantages have driven extensive research into developing novel fluorinated pyridines like 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine as key building blocks for new drugs.

Recent studies have highlighted the potential of 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine in addressing neurological disorders. Pyridine derivatives have long been investigated for their role in modulating neurotransmitter systems, and the unique substitution pattern of this compound may offer new insights into treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of fluorinated pyridines to cross the blood-brain barrier efficiently makes them particularly attractive for developing central nervous system (CNS) therapeutics. Furthermore, preliminary computational studies suggest that modifications to this scaffold could lead to compounds with improved selectivity and reduced toxicity.

In addition to its pharmaceutical applications, 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine has found utility in agrochemical research. Pyridine-based compounds are widely used as intermediates in synthesizing herbicides and pesticides due to their ability to interact with biological targets in plants and pests. The structural complexity of this compound provides a rich platform for designing molecules that can selectively inhibit unwanted growth while minimizing environmental impact. Researchers are exploring its derivatives as potential candidates for next-generation agrochemicals that offer higher efficacy and lower toxicity profiles.

The synthesis of 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine presents an interesting challenge for organic chemists due to its multiple functional groups. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled efficient construction of complex pyridine derivatives without compromising yield or purity. These advancements have not only facilitated access to this compound but also opened up new possibilities for exploring its derivatives through combinatorial chemistry approaches.

The future prospects for 3-Cyano-2,6-dimethoxy-4-(trifluoromethoxy)pyridine are promising as researchers continue to uncover its potential applications across multiple disciplines. With ongoing efforts in drug discovery and material science, this compound is likely to play a significant role in developing innovative solutions for global health challenges. As our understanding of its chemical properties expands, so too will its utility in synthesizing novel bioactive molecules that address unmet medical needs.